Cas no 477872-81-4 (2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine)

• Product Name: 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine
• CAS No: 477872-81-4
• MF: C₁₅H₁₅N₃OS₂
• MW: 317.42910027504
• MDL: MFCD02102510
• CID: 5232140
• Update Time: 2026-03-07

2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(METHYLSULFANYL)-4-MORPHOLINO[1]BENZOTHIENO[3,2-D]PYRIMIDINE
• 4-(methylsulfanyl)-6-(morpholin-4-yl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaene
• METHYL 4-MORPHOLINO[1]BENZOTHIENO[3,2-D]PYRIMIDIN-2-YL SULFIDE
• Oprea1_030300
• 4-(2-methylsulfanyl-[1]benzothiolo[3,2-d]pyrimidin-4-yl)morpholine
• 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine

• MDL： MFCD02102510
• Inchi： 1S/C15H15N3OS2/c1-20-15-16-12-10-4-2-3-5-11(10)21-13(12)14(17-15)18-6-8-19-9-7-18/h2-5H,6-9H2,1H3
• InChI Key： XAMIOMUUDVCJAN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C1=C(N=C(N=2)SC)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 3.6
• Topological Polar Surface Area: 91.8

Additional information on 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine

Comprehensive Overview of 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine (CAS No. 477872-81-4)

The compound 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine (CAS No. 477872-81-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the benzothieno[3,2-d]pyrimidine core and the morpholino substituent, make it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has focused on optimizing the synthesis of 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine to improve yield and purity. This compound's methylsulfanyl group enhances its binding affinity to biological targets, while the morpholine ring contributes to its solubility and pharmacokinetic properties. Such characteristics are critical for developing orally bioavailable drugs, a topic frequently searched by medicinal chemists and pharmacologists.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine. Computational models predict its interactions with proteins such as PI3K and mTOR, which are hot targets in cancer research. Online searches for "kinase inhibitors with morpholino groups" or "benzothienopyrimidine derivatives in drug design" reflect the compound's relevance in modern therapeutics. Its structural analogs are also being explored for neurodegenerative diseases, aligning with the increasing public focus on brain health.

From a materials science perspective, the benzothieno[3,2-d]pyrimidine framework exhibits interesting photophysical properties. Researchers are investigating its potential in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to form stable thin films and its tunable emission spectra make it a candidate for next-generation optoelectronic applications. Searches like "organic semiconductors with heterocyclic cores" often lead to discussions about this class of molecules.

Quality control and analytical characterization of 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine are essential for its reliable use in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and purity. These methods are frequently queried by quality assurance specialists and synthetic chemists working with complex heterocycles. The compound's stability under various conditions is another area of active investigation, particularly for long-term storage and formulation studies.

In conclusion, 2-(Methylsulfanyl)-4-morpholino[1]benzothieno[3,2-d]pyrimidine (CAS No. 477872-81-4) represents a multifaceted compound with broad applications in life sciences and materials engineering. Its ongoing study addresses key challenges in drug development and advanced materials, making it a subject of continuous scientific inquiry and industrial interest.